Cas no 1335491-23-0 ((2-Acetamido-4-fluorophenyl)boronic acid)

(2-Acetamido-4-fluorophenyl)boronic acid is a boronic acid derivative featuring both acetamido and fluorine substituents on the phenyl ring, making it a valuable intermediate in organic synthesis and medicinal chemistry. Its boronic acid moiety enables participation in Suzuki-Miyaura cross-coupling reactions, facilitating the construction of complex biaryl structures. The electron-withdrawing fluorine and acetamido groups enhance its reactivity and selectivity in coupling processes. This compound is particularly useful in pharmaceutical research for the development of bioactive molecules, including kinase inhibitors and other therapeutics. Its stability under mild conditions and compatibility with diverse reaction environments further underscore its utility in synthetic applications. Proper handling and storage under inert conditions are recommended to maintain its integrity.

(2-Acetamido-4-fluorophenyl)boronic acid structure

1335491-23-0 structure

Product Name:(2-Acetamido-4-fluorophenyl)boronic acid

CAS No:1335491-23-0

MF:C₈H₉BFNO₃

MW:196.971365690231

CID:2619157

Update Time:2025-05-27

(2-Acetamido-4-fluorophenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

- (2-acetamido-4-fluorophenyl)boronic acid
- ZLPVQZXUYNKBNO-UHFFFAOYSA-N
- 8457AH
- [2-(acetylamino)-4-fluorophenyl]boronic acid
- (2-Acetamido-4-fluorophenyl)boronic acid
- Inchi： 1S/C8H9BFNO3/c1-5(12)11-8-4-6(10)2-3-7(8)9(13)14/h2-4,13-14H,1H3,(H,11,12)
- InChI Key： ZLPVQZXUYNKBNO-UHFFFAOYSA-N
- SMILES： FC1C=CC(B(O)O)=C(C=1)NC(C)=O

Computed Properties

Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 215
Topological Polar Surface Area: 69.6

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